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Compound of Interest

Compound Name: 4-(Indol-3-yl)-(3E)-buten-2-one

Cat. No.: B5659493 Get Quote

Compound Identification: 4-(Indol-3-yl)-(3E)-buten-2-one

Source: Isolated from the marine sponge Tedania ignis.

Executive Summary
This document provides a summary of the currently available biological screening information

for the compound with CAS number 57598-80-8, identified as 4-(Indol-3-yl)-(3E)-buten-2-one.

Despite a comprehensive search of publicly accessible scientific literature and databases,

detailed quantitative biological screening data, experimental protocols, and associated

signaling pathway information for this specific compound remain largely unavailable. The

primary scientific literature identifies the isolation of this natural product but does not provide in-

depth biological activity data.

Introduction
4-(Indol-3-yl)-(3E)-buten-2-one is a natural product first reported as a metabolite of the marine

sponge Tedania ignis. Its structure, featuring an indole nucleus, suggests potential for a range

of biological activities, as indole derivatives are known to be privileged scaffolds in medicinal

chemistry. However, specific bioactivity data for this particular compound is not present in the

readily available scientific literature.
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A thorough search for quantitative biological data such as IC50, EC50, Ki, or percentage

inhibition for 4-(Indol-3-yl)-(3E)-buten-2-one yielded no specific results. The original isolation

paper by Dillman and Cardellina in the Journal of Natural Products (1991) focuses on the

structural elucidation of this and other aromatic metabolites from Tedania ignis but does not

appear to contain detailed biological screening data. Subsequent studies on this specific

compound's bioactivity are not readily found in the public domain.

Table 1: Summary of Quantitative Biological Screening Data

Assay Type Target Test System
Result (e.g.,
IC50, %
inhibition)

Reference

Data Not

Available
- - - -

Experimental Protocols
Due to the absence of published biological screening data, detailed experimental protocols for

assays involving 4-(Indol-3-yl)-(3E)-buten-2-one cannot be provided. Information regarding

the methodologies for any potential antimicrobial, cytotoxic, or other bioassays is not available

in the reviewed literature.

Signaling Pathways and Mechanisms of Action
There is no available information in the searched scientific literature regarding the signaling

pathways modulated by 4-(Indol-3-yl)-(3E)-buten-2-one or its specific mechanism of action.

Logical Workflow for Information Retrieval
The following diagram illustrates the logical workflow undertaken to search for the required

information.
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Caption: Workflow for retrieving biological screening data for CAS 57598-80-8.
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Conclusion
While the chemical identity and natural source of the compound with CAS number 57598-80-8,

4-(Indol-3-yl)-(3E)-buten-2-one, are established, there is a significant gap in the publicly

available scientific literature regarding its biological activity. No quantitative screening data,

detailed experimental protocols, or mechanistic studies could be located. Further research

would be required to determine the biological profile of this marine natural product. Access to

the full text of the original 1991 isolation paper by Dillman and Cardellina may provide

foundational bioactivity information, though this could not be confirmed through the conducted

searches. Researchers and drug development professionals interested in this compound would

likely need to perform initial biological screenings to ascertain its potential.

To cite this document: BenchChem. [Biological Screening Data for CAS Number 57598-80-8:
A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5659493#cas-number-57598-80-8-biological-
screening-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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